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Compound of Interest

Compound Name: Philanthotoxin-433 (TFA)

Cat. No.: B12299571

Get Quote

Abstract & Molecule Profile
Philanthotoxin-433 (PhTX-433) is a potent, non-competitive antagonist of ionotropic glutamate

receptors (iGluRs) and nicotinic acetylcholine receptors (nAChRs).[1] Originally isolated from

the venom of the Egyptian digger wasp (Philanthus triangulum), the synthetic trifluoroacetate

(TFA) salt form is the industry standard for research due to its superior solubility and stability

compared to the free base.[1]

This guide provides a rigorous technical framework for the storage, reconstitution, and

experimental application of PhTX-433, specifically designed to mitigate common failure modes

such as hydrolytic degradation, cationic adsorption, and freeze-thaw instability.[1]
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Property Detail

Chemical Name Philanthotoxin-433 tris(trifluoroacetate) salt

Formula C₂₃H₄₁N₅O₃[1][2][3][4][5] · 3(CF₃COOH)

Molecular Weight ~777.67 g/mol (Salt); 435.6 g/mol (Free Base)

Appearance White to off-white lyophilized powder

Solubility Water (≥10 mg/mL); DMSO (≥10 mg/mL)

Hygroscopicity High (Requires desiccation)

Net Charge (pH 7.4) Poly-cationic (Prone to surface adsorption)

Storage & Stability Protocols
The stability of PhTX-433 is dictated by its polyamine tail, which is susceptible to oxidation and

pH-dependent degradation.[1] The TFA salt form provides a slightly acidic environment upon

reconstitution, which naturally stabilizes the molecule.[1]

The "Cold Chain" Storage Logic
To ensure maximum potency over years, follow this tiered storage strategy:

Tier 1: Lyophilized Powder (Long-Term)[1]

Temp: -20°C.

Condition: Desiccated.[1] The vial must be sealed with Parafilm to prevent moisture

ingress.[1]

Shelf Life: >2 years if kept dry.[1]

Tier 2: Concentrated Stock Solution (Medium-Term)

Solvent: Sterile molecular biology grade water or DMSO.[1]

Concentration: 5 mM – 10 mM.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Philanthotoxin
https://www.researchgate.net/publication/239569200_Philanthotoxin-433_PhTX-433_a_non-competitive_glutamate_receptor_inhibitor
https://cdn.caymanchem.com/cdn/msds/42241m.pdf
https://www.researchgate.net/publication/231699387_Synthesis_and_Degradation_of_pH-Sensitive_Linear_Polyamidoamines
https://www.researchgate.net/publication/368465256_Evaluation_of_the_stability_of_polyamines_in_human_serum_at_different_storage_temperatures_using_capillary_electrophoresis_with_indirect_UV_detection
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299571?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temp: -20°C.

Format: Aliquoted (avoid freeze-thaw).

Shelf Life: 3–6 months.

Tier 3: Working Solution (Immediate Use)

Solvent: ACSF, HEPES-buffered saline, or culture media.[1]

Temp: 4°C or Room Temperature (RT).

Shelf Life:<12 hours. Prepare fresh daily.

Visualizing the Handling Lifecycle
The following workflow illustrates the critical decision points to prevent degradation.
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Click to download full resolution via product page

Figure 1: Optimal handling lifecycle for PhTX-433. Note the critical step of warming the powder

to room temperature before opening to prevent condensation, which causes hydrolysis.[1]

Reconstitution & Handling Protocols
Critical Hazard: Cationic Adsorption
PhTX-433 is a polyamine.[1][2][5] At physiological pH, it is positively charged and "sticky."[1] It

will adsorb avidly to:

Glass surfaces (unless silanized).[1]

Standard polystyrene plastics.[1]

Perfusion tubing.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Philanthotoxin
https://www.benchchem.com/product/b12299571/docs?utm_src=pdf-body-img#technical-guide-handling-stability-and-application-of-philanthotoxin-433-trifluoroacetate-1
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://www.researchgate.net/publication/239569200_Philanthotoxin-433_PhTX-433_a_non-competitive_glutamate_receptor_inhibitor
https://www.researchgate.net/publication/368465256_Evaluation_of_the_stability_of_polyamines_in_human_serum_at_different_storage_temperatures_using_capillary_electrophoresis_with_indirect_UV_detection
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299571?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mitigation Strategy:

Labware: Use Polypropylene (PP) or low-protein-binding tubes (e.g., Eppendorf LoBind).[1]

Glassware: If glass is necessary, it must be silanized (treated with dimethyldichlorosilane) to

mask negative surface charges.[1]

Tubing: Use PTFE (Teflon) or chemically inert tubing for perfusion systems; minimize tubing

length to reduce dead volume and surface area.

Stock Solution Preparation (Protocol)
Goal: Create a 5 mM Stock Solution (1 mL).

Equilibration: Remove the product vial from -20°C storage and place it in a desiccator at

room temperature for 30–60 minutes.

Why? Opening a cold vial causes atmospheric moisture to condense inside, degrading the

salt.[1]

Solvent Selection:

Preferred: Sterile, deionized water (Milli-Q).[1] The TFA salt will dissolve readily and create

a slightly acidic, stable solution.[1]

Alternative: Anhydrous DMSO.[1] Use if the compound will be used in assays sensitive to

hydrolysis, though water is generally sufficient for PhTX-433 salts.[1]

Dissolution: Add the calculated volume of solvent (based on mass and MW ~777.67). Vortex

gently for 30 seconds.[1]

Note: Do not sonicate unless absolutely necessary, as heat accelerates degradation.[1]

Aliquoting: Immediately dispense into 10–50 µL aliquots using high-quality polypropylene

tubes.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -20°C.
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Application Notes: Electrophysiology & Binding
Mechanism of Action
PhTX-433 is an open-channel blocker.[1] It requires the receptor pore to be open (agonist-

bound) to reach its binding site deep within the channel.[1]

Target: High affinity for Ca²⁺-permeable AMPA receptors (GluR2-lacking) and NMDA

receptors.[1]

Voltage Dependence: Block is voltage-dependent, typically relieved at positive potentials

(outward rectification).[1]

Use-Dependence: The onset of block depends on agonist application frequency.[1]

Experimental Conditions
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Figure 2: State-dependent binding mechanism. PhTX-433 is ineffective if applied solely during

the resting state; it requires receptor activation to access the pore.[1]

Protocol: Patch-Clamp Perfusion
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Objective: Isolate Ca²⁺-permeable AMPA currents in neurons.[1]

Working Solution: Dilute the stock aliquot (e.g., 5 mM) to 1–10 µM in ACSF immediately

before the experiment.

Tip: Keep the working solution on ice and shielded from direct light.[1]

Baseline Recording: Establish a stable baseline of AMPA-mediated currents (e.g., evoked by

local glutamate puff or synaptic stimulation) at a holding potential of -60 mV to -80 mV.[1]

Wash-in: Perfuse PhTX-433.

Critical: Because PhTX is an open-channel blocker, you must repeatedly stimulate the

receptor (apply glutamate) during wash-in to facilitate block.[1] Passive perfusion without

stimulation will result in a very slow onset.[1]

Measurement: Monitor the progressive reduction in peak amplitude.

Rectification Index: To confirm the block is specific to Ca²⁺-permeable AMPARs (or to

characterize the block), ramp voltage from -80 mV to +40 mV. PhTX-433 block is relieved at

positive potentials, resulting in a "J-shaped" I-V curve (inwardly rectifying).[1]

Safety & Troubleshooting
Safety Data

Toxicity: PhTX-433 is a potent neurotoxin.[1]

GHS Classification: Acute Toxicity, Oral (Category 3).[1]

Signal Word: Danger.

Hazard Statement: Toxic if swallowed (H301).[1]

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle powder in a fume hood or

biosafety cabinet to avoid inhalation.[1]
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Issue Probable Cause Corrective Action

Precipitation in Stock
Concentration too high (>10

mM) or old buffer.[1]

Warm to 37°C briefly.[1] If

persistent, remake stock.[1]

Ensure water is pH

neutral/acidic.[1]

Loss of Potency Adsorption to tubing/plastic.[1]

Switch to low-bind tubes. Pre-

wash perfusion lines with BSA

(0.1%) if compatible, or use

silanized glass.[1]

Slow Onset of Block Lack of channel opening.

Increase frequency of agonist

application during wash-in

(Use-dependence).[1]

Variable Results Freeze-thaw degradation.[1]
Discard aliquots after one use.

Do not refreeze.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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